Cas no 393825-04-2 ((2E,5R)-7-(1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl-5-hydroxy-2-heptenoic acid sodium salt)

• Product Name: (2E,5R)-7-(1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl-5-hydroxy-2-heptenoic acid sodium salt
• CAS No: 393825-04-2
• MF: C₂₅H₃₇NaO₅
• MW: 440.548059225082
• CID: 299657
• PubChem ID: 71433654
• Update Time: 2025-04-19

(2E,5R)-7-(1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl-5-hydroxy-2-heptenoic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl]-5-hydroxy-,(2E,5R)-
• 2,3-Dehydro Simvastatin Acid Sodium Salt
• 2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl]-5-hydr
• 393825-04-2
• sodium;(5S)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-5-hydroxyhept-2-enoate
• AKOS030242060
• (2E,5R)-7-(1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl-5-hydroxy-2-heptenoic acid sodium salt

• Inchi： 1S/C25H38O5.Na/c1-6-25(4,5)24(29)30-21-15-16(2)14-18-11-10-17(3)20(23(18)21)13-12-19(26)8-7-9-22(27)28;/h7,9-11,14,16-17,19-21,23,26H,6,8,12-13,15H2,1-5H3,(H,27,28);/q;+1/p-1/t16-,17-,19+,20-,21-,23-;/m0./s1
• InChI Key： CBQDOHYZGFYLBS-VCNJSNMZSA-M
• SMILES： [Na+].O(C(C(C)(C)CC)=O)[C@H]1C[C@@H](C)C=C2C=C[C@H](C)[C@H](CC[C@@H](CC=CC(=O)[O-])O)[C@@H]12

Computed Properties

• Exact Mass: 440.25400
• Monoisotopic Mass: 440.25386856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 709
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Melting Point: 90-95°C
• PSA: 86.66000
• LogP: 3.57620

(2E,5R)-7-(1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl-5-hydroxy-2-heptenoic acid sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature